Cas no 59225-85-3 (Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester)

• Product Name: Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester
• CAS No: 59225-85-3
• MF: C₁₀H₇Cl₃O₃
• MW: 281.519780397415
• CID: 372893
• PubChem ID: 100989
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester
• (2,4,6-trichlorophenyl) 3-oxobutanoate
• 2,4,6-trichlorophenyl 3-oxobutanoate
• 2,4,6-Trichlorophenyl acetoacetate
• 9QZ8NU78DF
• 59225-85-3
• EINECS 261-667-3
• NS00034110
• Acetoacetic acid 2,4,6-trichlorophenyl ester
• DTXSID00207971
• Butanoic acid, 3-oxo-, 2,4,6-trichlorophenyl ester
• 2,4,6-TRICHLOROPHENYLACETOACETATE
• FT-0762431

• Inchi： 1S/C10H7Cl3O3/c1-5(14)2-9(15)16-10-7(12)3-6(11)4-8(10)13/h3-4H,2H2,1H3
• InChI Key： SFXGTKMFWDFCLU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(CC(C)=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 279.94621
• Monoisotopic Mass: 279.946077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 3.4

Experimental Properties

• Density: 1.458
• Melting Point: 56-58 °C
• Boiling Point: 383.9°C at 760 mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.55
• PSA: 43.37

Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C